Cas no 135681-06-0 (Exaltoside)

• Product Name: Exaltoside
• CAS No: 135681-06-0
• MF: C₂₆H₃₆O₁₂
• MW: 540.556849479675
• CID: 2663025
• Update Time: 2024-02-29

Exaltoside Chemical and Physical Properties

Names and Identifiers

• (2E,6E)-8-Hydroxy-2,6-dimethyl-2,6-octadienoic acid [(3R)-5β-ethenyl-6α-(β-D-glucopyranosyloxy)-4,4aα,5,6-tetrahydro-1-oxo-1H,3H-pyrano[3,4-c]pyran]-3β-yl ester
• Exaltoside

• Inchi： 1S/C26H36O12/c1-4-15-16-10-19(36-23(32)14(3)7-5-6-13(2)8-9-27)37-24(33)17(16)12-34-25(15)38-26-22(31)21(30)20(29)18(11-28)35-26/h4,7-8,12,15-16,18-22,25-31H,1,5-6,9-11H2,2-3H3/b13-8+,14-7+/t15-,16+,18-,19-,20-,21+,22-,25+,26+/m1/s1
• InChI Key： BGEODRYTLBLROB-LZQWLFFSSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C=C)[C@H]2C(C(=O)O[C@H](C2)OC(/C(/C)=C/CC/C(=C/CO)/C)=O)=CO1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 956
• Topological Polar Surface Area: 181

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones